Cas no 887196-69-2 (N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide)

• Product Name: N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide
• CAS No: 887196-69-2
• MF: C₂₂H₂₈N₄O₄S
• MW: 444.547123908997
• CID: 5485486
• Update Time: 2025-06-07

N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

• Inchi： 1S/C22H28N4O4S/c1-17-4-8-19(9-5-17)23-21(27)16-26(22(28)25-14-12-24(3)13-15-25)31(29,30)20-10-6-18(2)7-11-20/h4-11H,12-16H2,1-3H3,(H,23,27)
• InChI Key： RPGMKWCGTVTUPJ-UHFFFAOYSA-N
• SMILES： N1(C(N(CC(NC2=CC=C(C)C=C2)=O)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Additional information on N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

Research Briefing on N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS: 887196-69-2)

N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS: 887196-69-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and structural optimization of N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide. Researchers have employed advanced techniques such as multi-step organic synthesis and computational modeling to enhance the compound's stability and bioavailability. The incorporation of the 4-methylpiperazine-1-carbonyl group has been identified as a critical factor in improving the compound's solubility and pharmacokinetic properties, making it a viable candidate for further drug development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target and inhibit kinases such as PI3K and mTOR, which are often dysregulated in cancer cells. These findings suggest that N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide could serve as a potential therapeutic agent for cancer treatment, particularly in cases where conventional therapies have proven ineffective.

Furthermore, the compound's ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases. Recent research indicates that it may interfere with the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This opens up new avenues for the development of neuroprotective drugs, although further studies are required to validate these effects in more complex biological systems.

Despite these promising findings, challenges remain in the clinical translation of N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide. Issues such as potential off-target effects, metabolic stability, and toxicity profiles need to be thoroughly investigated. Current research efforts are focused on optimizing the compound's structure to mitigate these concerns while retaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the transition from bench to bedside.

In conclusion, N-(4-methylphenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable subject of ongoing research. As more data becomes available, this compound may pave the way for innovative treatments in oncology, neurology, and beyond. Future studies should prioritize comprehensive preclinical evaluations to fully elucidate its therapeutic potential and safety profile.